Sibiricaxanthone B

• IUPAC Name: 2-[(2S,3R,4S,5S,6R)-3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-1,3,7-trihydroxyxanthen-9-one
• InChI: InChI=1S/C24H26O14/c25-5-13-17(30)19(32)21(38-23-22(33)24(34,6-26)7-35-23)20(37-13)14-10(28)4-12-15(18(14)31)16(29)9-3-8(27)1-2-11(9)36-12/h1-4,13,17,19-23,25-28,30-34H,5-7H2/t13-,17-,19+,20+,21-,22+,23+,24-/m1/s1
• InChI Key: LLMCZIBSELEBMK-UKHOTDCGSA-N
• Canonical SMILES: C1C(C(C(O1)OC2C(C(C(OC2C3=C(C4=C(C=C3O)OC5=C(C4=O)C=C(C=C5)O)O)CO)O)O)O)(CO)O
• Isomeric SMILES: C1[C@@]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2C3=C(C4=C(C=C3O)OC5=C(C4=O)C=C(C=C5)O)O)CO)O)O)O)(CO)O
• Molecular Formula: C24H26O14
• Molecular Weight: 538.5 g/mol

Description

Sibiricaxanthone B is a xanthone compound that is found in the roots of Hypericum sibiricum, a traditional Chinese medicinal plant. It belongs to the class of organic compounds known as xanthones, which are polyphenolic compounds that have been reported to have various biological activities.

Synthesis Analysis

The synthesis of Sibiricaxanthone B involves the reaction of 1,5-dihydroxy-4-methoxyanthraquinone with 2-hydroxybenzaldehyde in the presence of a base catalyst.

Molecular Structure Analysis

The molecular formula of Sibiricaxanthone B is C24H26O14. Its average mass is 538.455 Da and its monoisotopic mass is 538.132263 Da.

Physical And Chemical Properties Analysis

Sibiricaxanthone B is a yellow crystalline powder with a melting point of 276-278°C. It is soluble in methanol, ethanol, DMSO, and other organic solvents.

Scientific Research Applications

Metabolism and Bioavailability

• Metabolism and Stability : Sibiricaxanthone F and its aglycone, key components related to Sibiricaxanthone B, undergo extensive first-pass elimination in intestinal bacteria and hepatic subcellular proteins. This process is a major reason for their low bioavailability. Extensive metabolite identification has been done using high performance liquid chromatography and mass spectrometry, revealing the presence of hydrolyzed and demethylated products in intestinal bacteria and liver microsomes (Song et al., 2012).

Pharmacokinetics

• Pharmacokinetic Study : The pharmacokinetics of Sibiricaxanthone F in rats, closely related to Sibiricaxanthone B, have been investigated using a sensitive liquid chromatography-tandem mass spectrometry method. This study revealed a very low absolute bioavailability, suggesting significant challenges in delivering effective dosages of these compounds (Yang et al., 2011).

Herbal Medicine Composition

• Role in Herbal Medicine : Sibiricaxanthone B is a component of Kai-Xin-San, a traditional herbal medicine. The pharmacokinetic profiles of this and other bioactive components in normal and Alzheimer's disease rats have been compared, revealing significant differences that could be related to the mechanisms of the disease and the pharmacological effects of the compounds (Wang et al., 2017).

Quality Evaluation of Herbal Medicine

• Quality Evaluation in Herbal Medicine : Sibiricaxanthone B is part of the root composition of Polygala tenuifolia and Polygala sibirica, used in traditional medicine. A study focusing on the quality evaluation of these roots based on their bioactive compound content, including sibiricaxanthone B, provided insights into the rational use of these herbs in clinical applications (Yang et al., 2018).

Safety and Hazards

Sibiricaxanthone B is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Mechanism of Action

Target of Action

Sibiricaxanthone B is a xanthone isolated from Polygala tenuifolia The primary targets of Sibiricaxanthone B are not explicitly mentioned in the available literature

Mode of Action

It is known that xanthones, the class of compounds to which sibiricaxanthone b belongs, have a diverse range of bioactivities, including anti-oxidant, anti-bacterial, anti-malarial, anti-tuberculosis, and cytotoxic properties . The structure of xanthone determines its bioactivity, and different substitutions might result in variable bioactivity .

Biochemical Pathways

It is known that xanthones can interact with a variety of biochemical pathways due to their diverse bioactivities

Pharmacokinetics

One study indicated that sibiricaxanthone b shows no significant differences in pharmacokinetic parameters in normal and alzheimer’s disease rats

Result of Action

It is known that xanthones can have a variety of effects at the molecular and cellular level due to their diverse bioactivities